Cas no 88986-68-9 (Benzene, 1,2-bis[2-(2-propenyloxy)ethoxy]-)

Benzene, 1,2-bis[2-(2-propenyloxy)ethoxy]- structure
88986-68-9 structure
Product Name:Benzene, 1,2-bis[2-(2-propenyloxy)ethoxy]-
CAS No:88986-68-9
MF:C16H22O4
MW:278.343485355377
CID:617113
PubChem ID:71321222
Update Time:2025-04-19

Benzene, 1,2-bis[2-(2-propenyloxy)ethoxy]- Chemical and Physical Properties

Names and Identifiers

    • Benzene, 1,2-bis[2-(2-propenyloxy)ethoxy]-
    • 1,2-bis(2-prop-2-enoxyethoxy)benzene
    • DTXSID80751063
    • 88986-68-9
    • 1,2-Bis{2-[(prop-2-en-1-yl)oxy]ethoxy}benzene
    • Inchi: 1S/C16H22O4/c1-3-9-17-11-13-19-15-7-5-6-8-16(15)20-14-12-18-10-4-2/h3-8H,1-2,9-14H2
    • InChI Key: ZWHHFQPFFHUMLB-UHFFFAOYSA-N
    • SMILES: O(CCOCC=C)C1C=CC=CC=1OCCOCC=C

Computed Properties

  • Exact Mass: 278.15180918g/mol
  • Monoisotopic Mass: 278.15180918g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 12
  • Complexity: 229
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 36.9Ų
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